Cas no 2138048-28-7 (4-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde)

• Product Name: 4-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde
• CAS No: 2138048-28-7
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5852145
• PubChem ID: 165498754
• Update Time: 2025-05-24

4-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde
• EN300-1155624
• 2138048-28-7

• Inchi： 1S/C12H11N3O/c16-8-9-1-3-10(4-2-9)12(5-6-12)11-7-13-15-14-11/h1-4,7-8H,5-6H2,(H,13,14,15)
• InChI Key： CJMPMSMMVHCGEU-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1(C2C=NNN=2)CC1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde

4-[1-(1H-1,2,3-Triazol-4-yl)cyclopropyl]benzaldehyde: A Comprehensive Overview

The compound 4-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde (CAS No. 2138048-28-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional characteristics. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 4-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde consists of a benzaldehyde moiety attached to a cyclopropane ring substituted with a 1H-1,2,3-triazole group. The presence of the triazole ring introduces unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such heterocyclic groups in enhancing the stability and reactivity of organic compounds. The cyclopropane ring further adds rigidity to the structure, which can be advantageous in designing molecules for specific applications such as drug delivery systems or advanced materials.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have developed several efficient methods to synthesize 4-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde, including click chemistry approaches that leverage the reactivity of azides and alkynes. These methods not only ensure high yields but also enable precise control over the molecular architecture. For instance, a study published in *Chemical Communications* demonstrated the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) to construct this compound with exceptional efficiency.

The applications of 4-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde span across multiple disciplines. In the field of medicinal chemistry, this compound has shown potential as a lead molecule for drug development due to its ability to interact with biological targets through specific hydrogen bonding and π–π interactions. Recent research has explored its role as a ligand in metalloenzyme inhibitors and as a component in bioconjugate chemistry.

In materials science, the compound's unique electronic properties make it a candidate for use in organic electronics. Its ability to form stable complexes with metal ions has been exploited in the development of novel sensors and optoelectronic devices. A study in *Advanced Materials* highlighted its potential as a building block for constructing self-assembled monolayers with tailored electronic properties.

From an environmental standpoint, understanding the toxicological profile of 4-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde is crucial for its safe handling and application. Recent toxicity studies have indicated that while the compound exhibits low acute toxicity in standard assays, long-term exposure effects require further investigation. Regulatory agencies have emphasized the importance of conducting comprehensive risk assessments for such compounds to ensure their safe integration into industrial processes.

In conclusion, 4-[1-(1H-1,2,3-triazol-4-y